Cas no 1101205-24-6 (2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)

• Product Name: 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• CAS No: 1101205-24-6
• MF: C₁₁H₁₇BN₂O₂
• MW: 220.075882673264
• CID: 1006042
• PubChem ID: 45785915
• Update Time: 2025-10-28

2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyrazine
• 5-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• 5-Methylpyrazine-2-boronic acid, pinacol ester
• AB54449
• OR40073
• RP05142
• Y7038
• 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• J-509989
• 5-methylpyrazine-2-boronic acid pinacol ester, AldrichCPR
• AKOS015947071
• DA-16695
• 5-METHYLPYRAZINE-2-BORONIC ACID PINACOL ESTER
• EN300-11685545
• 1101205-24-6
• CS-0441127
• DB-022259
• DTXSID001171420
• SCHEMBL10137329

• MDL： MFCD09879146
• Inchi： 1S/C11H17BN2O2/c1-8-6-14-9(7-13-8)12-15-10(2,3)11(4,5)16-12/h6-7H,1-5H3
• InChI Key： OCSJKXYKWMVZNJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(C)=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 220.138
• Monoisotopic Mass: 220.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2

Experimental Properties

• PSA: 44.24000
• LogP: 1.08420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine

Professional Introduction to 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine (CAS No. 1101205-24-6)

2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1101205-24-6, has garnered considerable attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl substituent enhances its reactivity, making it particularly valuable in cross-coupling reactions essential for drug development.

The compound's structure consists of a pyrazine core, which is a heterocyclic aromatic ring containing two nitrogen atoms. This core is functionalized with a methyl group at the 2-position and a boronic ester group at the 5-position. The boronic ester functionality is derived from the tetramethyl-1,3,2-dioxaborolan moiety, which is known for its stability and compatibility with various organic transformations. These features make 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine an excellent candidate for use in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these diseases, cancer remains a major global health challenge. The demand for innovative drugs has driven significant advancements in synthetic methodologies, with cross-coupling reactions playing a pivotal role. 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine has been employed in the synthesis of several anticancer agents due to its ability to form biaryl structures through cross-coupling reactions. These biaryl compounds often exhibit enhanced biological activity and improved pharmacokinetic properties.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in cancer cells. Inhibiting these kinases can effectively disrupt tumor growth and progression. Researchers have utilized 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine to develop novel kinase inhibitors that exhibit high selectivity and potency. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases involved in breast cancer and leukemia.

The development of drug candidates also relies heavily on high-throughput screening methods to identify promising molecular structures. 2-methyl-5-(tetramethyl-1,3,2-dioxaborlan-2-yl)pyrazine has been incorporated into libraries of compounds for screening against various biological targets. These libraries have been instrumental in identifying lead compounds for further optimization. The compound's structural features allow for easy modification at multiple positions, enabling the exploration of diverse chemical space.

Advances in computational chemistry have further enhanced the utility of 2-methyl-5-(tetramethyl-1,3,2-dioxaborlan-2-yl)pyrazine. Molecular modeling studies have been conducted to predict the binding modes of this compound with target proteins. These studies provide valuable insights into its mechanism of action and help guide the design of more effective derivatives. Additionally, computational methods have been used to optimize reaction conditions for its synthesis, improving yield and purity.

The role of this compound extends beyond pharmaceutical applications. It has also been explored in materials science and catalysis. For example, researchers have investigated its use as a ligand in transition metal catalysis due to its ability to stabilize metal centers and facilitate various organic transformations. The boronic ester group provides a handle for further functionalization, allowing for the creation of complex catalyst systems.

In conclusion, 2-methyl-5-(tetramethyl-1,3,2-dioxaborlan-2-y/pyrazine (CAS No. 1101205246) is a versatile compound with significant applications in pharmaceutical chemistry and beyond. Its unique structural features make it an excellent intermediate for cross-coupling reactions and the synthesis of bioactive molecules. Recent research highlights its role in developing anticancer agents and kinase inhibitors, demonstrating its importance in addressing critical health challenges. As computational methods continue to advance，the utility of this compound is expected to grow further，opening new avenues for innovation.